2-Methyl-1-[(1-propylpiperidin-4-yl)amino]propan-2-ol

Specification

• Molecular Formula: C12H26N2O
• Molecular Weight: 214.35 g/mol
• IUPAC Name: 2-methyl-1-[(1-propylpiperidin-4-yl)amino]propan-2-ol
• Standard InChI: InChI=1S/C12H26N2O/c1-4-7-14-8-5-11(6-9-14)13-10-12(2,3)15/h11,13,15H,4-10H2,1-3H3
• Standard InChI Key: JYSZXWIGJDQXIZ-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC(CC1)NCC(C)(C)O

Introduction

Structural and Molecular Characteristics

Molecular Architecture

The compound’s IUPAC name, 2-methyl-1-[(1-propylpiperidin-4-yl)amino]propan-2-ol, reflects its bifurcated structure:

• A piperidine ring (six-membered nitrogen-containing heterocycle) substituted with a propyl group at the 1-position.

• An amino alcohol side chain featuring a tertiary alcohol ($\text{-C(OH)(CH}_3)_2$) and an amino group ($\text{-NH-}$) linked to the piperidine’s 4-position.

The stereochemistry of the molecule remains unspecified in available literature, suggesting that current studies focus on its racemic form or a mixture of stereoisomers.

Physicochemical Properties

Key physicochemical parameters include:

Property	Value	Source
Molecular Weight	214.35 g/mol
Density	Not reported	–
Boiling Point	Not reported	–
pKa	Not reported	–
Solubility	Likely polar aprotic solvents (e.g., DMF, DMSO)	Inferred

Comparative analysis with structural analogs reveals distinct differences. For instance, 2-methyl-1-(piperidin-4-yl)propan-2-ol (CAS 70724-77-5) has a lower molecular weight (157.25 g/mol) and a predicted boiling point of 249.7°C, while 2-amino-2-(1-methyl-4-piperidyl)propan-1-ol exhibits a molecular weight of 172.27 g/mol. These variations underscore the impact of functional groups on physical properties.

Synthesis and Manufacturing

Key Synthetic Routes

The compound is synthesized via reductive amination, a method widely employed for amino alcohol derivatives. A proposed pathway involves:

• Epoxide Formation: Reacting glycidol with a substituted phenol under Mitsunobu conditions to form an epoxide intermediate.

• Ring-Opening Amination: Treating the epoxide with 1-propylpiperidin-4-amine, leading to nucleophilic attack at the less hindered carbon of the oxirane ring.

• Purification: Chromatographic isolation yields the final product.

Alternative methods include Borch reduction of ketoximes or Grignard reactions with nitriles, though these are less commonly documented for this specific compound.

Industrial-Scale Production

No large-scale manufacturing data is publicly available, likely due to the compound’s status as a research-grade material. Current protocols emphasize small-batch synthesis for pharmacological screening.

Comparative Analysis with Structural Analogs

Functional Group Modifications

The table below contrasts 2-methyl-1-[(1-propylpiperidin-4-yl)amino]propan-2-ol with related piperidine derivatives:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups
2-Methyl-1-[(1-propylpiperidin-4-yl)amino]propan-2-ol	$\text{C}_{12}\text{H}_{26}\text{N}_{2}\text{O}$	214.35	Tertiary alcohol, secondary amine
2-Methyl-1-(piperidin-4-yl)propan-2-ol	$\text{C}_9\text{H}_{19}\text{NO}$	157.25	Tertiary alcohol
2-Amino-2-(1-methyl-4-piperidyl)propan-1-ol	$\text{C}_9\text{H}_{20}\text{N}_{2}\text{O}$	172.27	Primary alcohol, primary amine
2-Methyl-1-(4-methylpiperidin-1-yl)propan-2-amine	$\text{C}_{10}\text{H}_{22}\text{N}_{2}$	170.30	Tertiary amine

The propyl substitution on the piperidine ring in the target compound enhances lipophilicity compared to methyl-substituted analogs, potentially improving blood-brain barrier permeability.

Biological Implications

• Amino Alcohols: The $\text{-NH-C(OH)-}$ motif is prevalent in β-adrenergic receptor ligands, suggesting possible activity at β-3 receptors implicated in metabolic disorders.

• Piperidine Derivatives: Known to interact with sigma receptors and ion channels, piperidine-based compounds often exhibit anxiolytic or analgesic effects.

Future Directions

• Stereochemical Resolution: Isolation of enantiomers could reveal differential biological activities.

• In Vivo Testing: Pharmacokinetic studies in model organisms are needed to assess bioavailability and toxicity.

• Target Identification: High-throughput screening against receptor libraries may uncover novel therapeutic targets.